Olean-12-ene-2alpha,3beta,28-triol
Olean-12-ene-2alpha,3beta,28-triol
Brand Name:
Vulcanchem
CAS No.:
14464-51-8
VCID:
VC0082872
InChI:
InChI=1S/C30H50O3/c1-25(2)12-14-30(18-31)15-13-28(6)19(20(30)16-25)8-9-23-27(5)17-21(32)24(33)26(3,4)22(27)10-11-29(23,28)7/h8,20-24,31-33H,9-18H2,1-7H3/t20-,21+,22-,23+,24-,27-,28+,29+,30+/m0/s1
SMILES:
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2C1)C)CO)C
Molecular Formula:
C30H50O3
Molecular Weight:
458.7 g/mol
Olean-12-ene-2alpha,3beta,28-triol
CAS No.: 14464-51-8
Main Products
VCID: VC0082872
Molecular Formula: C30H50O3
Molecular Weight: 458.7 g/mol
| CAS No. | 14464-51-8 |
|---|---|
| Product Name | Olean-12-ene-2alpha,3beta,28-triol |
| Molecular Formula | C30H50O3 |
| Molecular Weight | 458.7 g/mol |
| IUPAC Name | (2R,3R,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-8a-(hydroxymethyl)-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-2,3-diol |
| Standard InChI | InChI=1S/C30H50O3/c1-25(2)12-14-30(18-31)15-13-28(6)19(20(30)16-25)8-9-23-27(5)17-21(32)24(33)26(3,4)22(27)10-11-29(23,28)7/h8,20-24,31-33H,9-18H2,1-7H3/t20-,21+,22-,23+,24-,27-,28+,29+,30+/m0/s1 |
| Standard InChIKey | XBXOIGGIJQMJBM-VCOXBGKMSA-N |
| Isomeric SMILES | C[C@@]12CC[C@@H]3[C@@]([C@H]1CC=C4[C@]2(CC[C@@]5([C@H]4CC(CC5)(C)C)CO)C)(C[C@H]([C@@H](C3(C)C)O)O)C |
| SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2C1)C)CO)C |
| Canonical SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2C1)C)CO)C |
| PubChem Compound | 21594137 |
| Last Modified | Nov 11 2021 |
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